Cas no 1010329-73-3 ((2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1010329-73-3
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• MDL: MFCD10320816
• CID: 5165851
• Update Time: 2026-03-04

(2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD10320816
• Inchi： 1S/C13H12O2S/c1-9-3-8-13(15-9)12(14)7-6-11-5-4-10(2)16-11/h3-8H,1-2H3
• InChI Key： NNKKAGQNRMIQRW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)C=CC1SC(C)=CC=1

Additional information on (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1010329-73-3)

(2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one, also known by its CAS number 1010329-73-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a furan and a thiophene ring, connected by an α,β-unsaturated ketone moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is C₁₄H₁₄O₂S, and its molecular weight is approximately 246.31 g/mol. The compound's structural features, including the conjugated double bond and the presence of heteroatoms (oxygen and sulfur), contribute to its reactivity and potential biological activity. These characteristics have been extensively studied in recent years, leading to a deeper understanding of its behavior in different chemical and biological environments.

In the realm of organic synthesis, (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has been utilized as a versatile building block for the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles has been explored in numerous studies, demonstrating its utility in the construction of novel compounds with potential therapeutic applications. For instance, recent research has shown that this compound can be used as an intermediate in the synthesis of anti-inflammatory agents and antioxidants.

The biological activity of (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has also been a subject of intense investigation. Studies have indicated that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has shown potential as an anti-inflammatory agent. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may be useful in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one have also been studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to further investigate the therapeutic potential of (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-one. Early results from phase I trials have been promising, with the compound demonstrating good safety and tolerability in healthy volunteers. These findings have paved the way for more advanced clinical studies to evaluate its efficacy in treating specific diseases.

In conclusion, (2E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen--yl)prop--one (CAS No. 101039--) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further exploration and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medical science.